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Compound of Interest

Compound Name: D-Panthenol-d4

Cat. No.: B15140873

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the procurement,
properties, and analytical applications of D-Panthenol-d4, a deuterated form of D-Panthenol
(Provitamin B5). This guide is intended for researchers in pharmaceuticals, cosmetology, and
nutrition science who require a high-purity, isotopically labeled standard for quantitative

analysis.

Commercial Availability and Supplier Information

D-Panthenol-d4 is available from several reputable commercial suppliers specializing in
research chemicals and stable isotope-labeled compounds. Researchers can procure this
compound from suppliers such as GlpBio and Gentaur. When sourcing D-Panthenol-d4, it is
crucial to obtain a Certificate of Analysis (CoA) to verify its identity, purity, and isotopic
enrichment.

Physicochemical Properties and Specifications

D-Panthenol-d4 is the deuterium-labeled version of D-Panthenol. The primary use of
deuteration is to create a stable, heavy-isotope-labeled internal standard for use in mass
spectrometry-based quantitative assays.[1] The key physicochemical properties are
summarized in the table below.
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Property Value Reference

(2R)-2,4-dihydroxy-3,3-
) dimethyl-N-(1,1,3,3-
Chemical Name _ PubChem
tetradeuterio-3-

hydroxypropyl)butanamide

Synonyms D-Panthenol D4, HY-151003S PubChem

CAS Number 2673270-00-1 GlpBio, Gentaur
Molecular Formula CoH15D4NO4 ArtMolecule
Molecular Weight 209.28 g/mol PubChem

Varies by supplier; typically a
Appearance ] y. PP ) .yp Y N/A
solid or viscous liquid

Solubility Soluble in DMSO (10 mM) Gentaur

Core Application: Internal Standard for Quantitative
Analysis

The primary application of D-Panthenol-d4 in a research setting is as an internal standard for
the accurate quantification of D-Panthenol or its metabolic product, pantothenic acid (Vitamin
B5), in various biological matrices. Isotope dilution mass spectrometry (ID-MS) is a gold-
standard analytical technique that utilizes stable isotope-labeled internal standards to correct
for matrix effects and variations in sample preparation and instrument response, thereby
ensuring high accuracy and precision.

Experimental Workflow for Quantification of Pantothenic
Acid

The following diagram outlines a typical workflow for the quantification of pantothenic acid in a
biological sample using D-Panthenol-d4 as an internal standard.
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Caption: Experimental workflow for pantothenic acid quantification.

Detailed Experimental Protocol: Quantification of
Pantothenic Acid in Human Serum by LC-MS/MS

This protocol is a representative example and may require optimization for specific matrices
and instrumentation.

1. Materials and Reagents:

o D-Panthenol-d4 (Internal Standard)

o Pantothenic Acid (Calibrant)

e Human Serum (Matrix)

e Methanol (LC-MS grade)

¢ Acetonitrile (LC-MS grade)

e Formic Acid (LC-MS grade)

o Water (LC-MS grade)

e Solid Phase Extraction (SPE) Cartridges (e.g., C18)

2. Preparation of Standard and Internal Standard Solutions:
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Prepare a stock solution of Pantothenic Acid in methanol at a concentration of 1 mg/mL.
Prepare a stock solution of D-Panthenol-d4 in methanol at a concentration of 1 mg/mL.

Prepare working solutions of Pantothenic Acid for the calibration curve by serial dilution of
the stock solution with methanol:water (1:1, v/v).

Prepare a working internal standard solution of D-Panthenol-d4 at a suitable concentration
(e.g., 100 ng/mL) in methanol:water (1:1, v/v).

. Sample Preparation:

To 100 pL of human serum, add 10 pL of the D-Panthenol-d4 internal standard working
solution.

Add 300 L of acetonitrile to precipitate proteins.
Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.
Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.
Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Conditions:
Liquid Chromatography (LC):
o Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 pm)
o Mobile Phase A: 0.1% Formic Acid in Water
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile
o Gradient: A suitable gradient to separate pantothenic acid from matrix components.
o Flow Rate: 0.3 mL/min

o Injection Volume: 5 uL
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e Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Electrospray lonization (ESI), Positive
o Multiple Reaction Monitoring (MRM) Transitions:

» Pantothenic Acid: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be optimized
based on instrument)

» D-Panthenol-d4: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (to be optimized
based on instrument)

o Optimize instrument parameters such as declustering potential, collision energy, and cell
exit potential for maximum signal intensity.

5. Data Analysis:
 Integrate the peak areas for both pantothenic acid and D-Panthenol-d4.
o Calculate the peak area ratio of pantothenic acid to D-Panthenol-d4.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
pantothenic acid standards.

o Determine the concentration of pantothenic acid in the serum samples from the calibration
curve.

Signaling Pathway Involvement

D-Panthenol is a provitamin of pantothenic acid (Vitamin B5). In the body, D-Panthenol is
readily converted to pantothenic acid, which is a crucial precursor for the biosynthesis of
Coenzyme A (CoA).[2][3][4] CoA is an essential cofactor in numerous metabolic pathways,
including the Krebs cycle (TCA cycle) and the metabolism of fatty acids and amino acids.

The following diagram illustrates the biosynthesis of Coenzyme A from Pantothenic Acid.
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Caption: Coenzyme A biosynthesis from pantothenic acid.
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This guide provides a foundational understanding of D-Panthenol-d4 for research applications.
For specific experimental designs and troubleshooting, it is recommended to consult relevant
scientific literature and the technical support of your chosen supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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